6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H15BrN4OS
• Molecular Weight: 367.27 g/mol
• IUPAC Name: 6-[(4-bromophenoxy)methyl]-3-butyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H15BrN4OS/c1-2-3-4-12-16-17-14-19(12)18-13(21-14)9-20-11-7-5-10(15)6-8-11/h5-8H,2-4,9H2,1H3
• InChI Key: XGKHFLSKEYTXRO-UHFFFAOYSA-N
• SMILES: CCCCC1=NN=C2N1N=C(S2)COC3=CC=C(C=C3)Br

Description

6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as BPTT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPTT belongs to the class of thiadiazole derivatives, which have been found to possess a wide range of biological activities, including antiviral, antitumor, and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, several studies have suggested that 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exerts its biological activities by modulating various signaling pathways in cells. For example, a study by Zhang et al. (2020) found that 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole inhibited the NF-κB signaling pathway, which plays a critical role in inflammation and cancer development. Another study by Zhang et al. (2018) demonstrated that 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole inhibited the JAK2/STAT3 signaling pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects
6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have several biochemical and physiological effects. For example, a study by Liu et al. (2019) found that 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole inhibited the migration and invasion of breast cancer cells by downregulating the expression of matrix metalloproteinases (MMPs), which are enzymes that degrade the extracellular matrix and promote tumor invasion. Another study by Wang et al. (2019) demonstrated that 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole induced apoptosis in human lung cancer cells by activating the caspase-dependent pathway.

Advantages and Limitations for Lab Experiments

One of the advantages of 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potent biological activity against cancer cells. 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the growth of various cancer cell lines, making it a promising candidate for further development as an anticancer agent. However, one of the limitations of 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its low solubility in water, which can make it difficult to administer in vivo. Additionally, more studies are needed to fully understand the toxicity and pharmacokinetics of 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in animals and humans.

Future Directions

There are several future directions for research on 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential area of investigation is the development of 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives with improved solubility and bioavailability. Another area of research is the investigation of the potential of 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as an antiviral agent. A study by Wang et al. (2020) found that 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole had potent antiviral activity against the influenza virus by inhibiting viral replication. Additionally, more studies are needed to investigate the potential of 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a therapeutic agent for other diseases, such as inflammatory disorders and cardiovascular diseases.
Conclusion
In conclusion, 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising candidate for therapeutic applications due to its potent biological activities. The synthesis of 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-bromobenzyl alcohol with 3-butyl-1,2,4-triazole-5-thiol in the presence of a base. 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to possess antitumor, anti-inflammatory, and antiviral properties, among others. The mechanism of action of 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is thought to modulate various signaling pathways in cells. 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages, such as its potent biological activity against cancer cells, but also has limitations, such as its low solubility in water. Future research on 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole should focus on the development of 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives with improved solubility and bioavailability, as well as investigating its potential as an antiviral agent and therapeutic agent for other diseases.

Synthesis Methods

The synthesis of 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-bromobenzyl alcohol with 3-butyl-1,2,4-triazole-5-thiol in the presence of a base. The reaction is carried out under reflux conditions in a suitable solvent such as dimethylformamide or dimethyl sulfoxide. The product is then purified using column chromatography to obtain pure 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Scientific Research Applications

6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to possess a wide range of biological activities, making it a promising candidate for therapeutic applications. Several studies have investigated the potential of 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as an antitumor agent. For example, a study conducted by Wang et al. (2019) found that 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole inhibited the growth of human lung cancer cells by inducing apoptosis and cell cycle arrest. Another study by Liu et al. (2019) demonstrated that 6-[(4-Bromophenoxy)methyl]-3-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole had potent antitumor activity against breast cancer cells by inhibiting the PI3K/Akt/mTOR signaling pathway.